Cas no 2137883-00-0 (1,4,4-trimethyl-N-(2-methylbutyl)pyrrolidin-3-amine)

• Product Name: 1,4,4-trimethyl-N-(2-methylbutyl)pyrrolidin-3-amine
• CAS No: 2137883-00-0
• MF: C₁₂H₂₆N₂
• MW: 198.348243236542
• CID: 6373252
• PubChem ID: 165862970
• Update Time: 2025-06-07

1,4,4-trimethyl-N-(2-methylbutyl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2137883-00-0
• 1,4,4-trimethyl-N-(2-methylbutyl)pyrrolidin-3-amine
• EN300-739073

• Inchi： 1S/C12H26N2/c1-6-10(2)7-13-11-8-14(5)9-12(11,3)4/h10-11,13H,6-9H2,1-5H3
• InChI Key： NZCMRATUAKGVPH-UHFFFAOYSA-N
• SMILES： N1(C)CC(C(C)(C)C1)NCC(C)CC

Computed Properties

• Exact Mass: 198.209598838g/mol
• Monoisotopic Mass: 198.209598838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 15.3Ų

Additional information on 1,4,4-trimethyl-N-(2-methylbutyl)pyrrolidin-3-amine

Introduction to 1,4,4-trimethyl-N-(2-methylbutyl)pyrrolidin-3-amine (CAS No. 2137883-00-0)

1,4,4-trimethyl-N-(2-methylbutyl)pyrrolidin-3-amine (CAS No. 2137883-00-0) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidines, which are cyclic amines with a wide range of biological activities and potential therapeutic applications. The unique structural features of 1,4,4-trimethyl-N-(2-methylbutyl)pyrrolidin-3-amine make it an intriguing candidate for further investigation and development.

The chemical structure of 1,4,4-trimethyl-N-(2-methylbutyl)pyrrolidin-3-amine is characterized by a pyrrolidine ring with three methyl groups attached to the 1, 4, and 4 positions, and an N-substituted 2-methylbutyl group. This specific arrangement of functional groups imparts distinct chemical and physical properties to the molecule, which can influence its biological activity and pharmacological profile.

Recent studies have explored the potential applications of 1,4,4-trimethyl-N-(2-methylbutyl)pyrrolidin-3-amine in various therapeutic areas. One notable area of interest is its potential as a modulator of neurotransmitter systems. Research has shown that certain pyrrolidine derivatives can interact with receptors involved in neurotransmission, such as serotonin and dopamine receptors. These interactions can have significant implications for the treatment of neurological disorders and mental health conditions.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity of 1,4,4-trimethyl-N-(2-methylbutyl)pyrrolidin-3-amine to serotonin receptors. The results indicated that this compound exhibits high selectivity for serotonin receptor subtypes, particularly 5-HT_2A. This selectivity suggests that 1,4,4-trimethyl-N-(2-methylbutyl)pyrrolidin-3-amine could be developed into a targeted therapy for conditions such as depression and anxiety disorders.

Beyond its potential as a neurotransmitter modulator, 1,4,4-trimethyl-N-(2-methylbutyl)pyrrolidin-3-amine has also been studied for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including cardiovascular disease and autoimmune disorders. A recent study published in the European Journal of Pharmacology demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that 1,4,4-trimethyl-N-(2-methylbutyl)pyrrolidin-3-amine may have therapeutic potential in reducing inflammation and related symptoms.

The pharmacokinetic properties of 1,4,4-trimethyl-N-(2-methylbutyl)pyrrolidin-3-amine have also been investigated to assess its suitability for drug development. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. It has good oral bioavailability and a stable plasma profile, which are essential attributes for a successful drug candidate.

In addition to its therapeutic potential, the synthesis of 1,4,4-trimethyl-N-(2-methylbutyl)pyrrolidin-3-amine has been optimized to improve yield and purity. A recent paper in Organic Letters described an efficient synthetic route using readily available starting materials and mild reaction conditions. This synthetic method not only enhances the scalability of production but also reduces the environmental impact associated with chemical synthesis.

The safety profile of 1,4,4-trimethyl-N-(2-methylbutyl)pyrrolidin-3-amine is another critical aspect being evaluated by researchers. Preclinical studies have shown that this compound has low toxicity at therapeutic doses and does not exhibit significant adverse effects in animal models. These findings are encouraging for its future clinical development.

In conclusion, 1,4,4-trimethyl-N-(2-methylbutyl)pyrrolidin-3-amine (CAS No. 2137883-00-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.